Cas no 1241752-24-8 (3-Bromo-5-butylpyridine)

• Product Name: 3-Bromo-5-butylpyridine
• CAS No: 1241752-24-8
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 2142227
• Update Time: 2023-08-04

3-Bromo-5-butylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-butylpyridine
• 3-Bromo-5-butylpyridine

• Inchi： 1S/C9H12BrN/c1-2-3-4-8-5-9(10)7-11-6-8/h5-7H,2-4H2,1H3
• InChI Key： NYCQAGAXGRUKJK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9